Cas no 324055-42-7 ((3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone)

• Product Name: (3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone
• CAS No: 324055-42-7
• MF: C₁₄H₉ClN₄OS
• MW: 316.765459775925
• CID: 6441605
• Update Time: 2025-07-24

(3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone
• S-(1-phenyl-1H-tetrazol-5-yl) 3-chlorobenzothioate
• Benzenecarbothioic acid, 3-chloro-, S-(1-phenyl-1H-tetrazol-5-yl) ester

• Inchi： 1S/C14H9ClN4OS/c15-11-6-4-5-10(9-11)13(20)21-14-16-17-18-19(14)12-7-2-1-3-8-12/h1-9H
• InChI Key： WCWUAXGRCVXQTM-UHFFFAOYSA-N
• SMILES： C1(C(SC2N(C3=CC=CC=C3)N=NN=2)=O)=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 527.8±52.0 °C(Predicted)
• pka: -0.38±0.10(Predicted)

Additional information on (3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone

Introduction to (3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone (CAS No. 324055-42-7)

(3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 324055-42-7, features a unique structural framework that combines a chlorophenyl group with a tetrazole moiety linked via a sulfanyl methane bridge. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The compound's molecular structure is characterized by its high degree of functionalization, which includes both electron-withdrawing and electron-donating groups. The presence of the chlorophenyl group suggests potential interactions with biological targets through halogen bonding, while the tetrazole ring introduces a nitrogen-rich environment that can enhance binding affinity to certain enzymes and receptors. These attributes have positioned (3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone as an intriguing subject for synthetic modifications and pharmacological evaluations.

In recent years, there has been growing interest in the development of novel sulfanyl-containing compounds due to their diverse biological activities. The sulfanyl methane bridge in this molecule provides a versatile scaffold for further chemical manipulation, allowing researchers to fine-tune its properties for specific therapeutic applications. For instance, modifications to the phenyl rings or the tetrazole moiety could lead to enhanced solubility, improved metabolic stability, or altered target specificity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of tetrazole-containing molecules exhibit promising activities against various diseases, including cancer and infectious disorders. The chlorophenyl group further enhances its pharmacological profile by contributing to lipophilicity and membrane permeability, which are critical factors for drug efficacy. These combined properties make (3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone a valuable asset in the quest for innovative therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core tetrazole scaffold. Subsequent functionalization steps introduce the chlorophenyl group and the sulfanyl methane moiety, resulting in the final product. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

Evaluation of (3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone in preclinical studies has revealed several interesting biological activities. Preliminary assays suggest that it demonstrates moderate inhibitory effects on certain kinases and enzymes implicated in disease progression. Additionally, its interaction with nucleic acid bases has been explored, indicating potential applications in antiviral or anticancer therapies. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanism of action.

The development of new drug candidates often relies on computational modeling and high-throughput screening to identify promising molecules. In this context, (3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone has been subjected to molecular docking studies to predict its binding affinity to various biological targets. These simulations have provided valuable insights into its interaction modes and have guided subsequent experimental validations. Such integrative approaches are essential for optimizing drug design and accelerating the discovery process.

The safety profile of any new chemical entity is a critical consideration before it can be advanced into clinical trials. Preliminary toxicological assessments of (3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone have indicated moderate toxicity at higher concentrations but demonstrated acceptable safety margins at lower doses. Further detailed toxicological studies are warranted to fully characterize its adverse effects and establish safe dosage ranges.

The future prospects for this compound are promising given its unique structural features and biological activities. Ongoing research aims to explore novel derivatives through structure-based drug design principles. By leveraging computational tools and synthetic chemistry expertise, scientists hope to develop next-generation therapeutics with improved efficacy and reduced side effects. The collaborative efforts between academic researchers and pharmaceutical industries will be instrumental in realizing these goals.

In conclusion, (3-chlorophenyl)(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylmethanone (CAS No. 324055-42) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its distinctive molecular architecture combined with promising preclinical data positions it as a key candidate for further development. As research progresses，this compound is expected to contribute substantially to the advancement of modern medicine.